Cas no 54451-16-0 (Methylthio, (diethylamino)thioxo-)

• Product Name: Methylthio, (diethylamino)thioxo-
• CAS No: 54451-16-0
• MF: C₅H₁₁NS₂
• MW: 149.27754
• CID: 354546

Methylthio, (diethylamino)thioxo- Chemical and Physical Properties

Names and Identifiers

• Methylthio, (diethylamino)thioxo-

• Inchi： InChI=1S/C5H11NS2/c1-3-6(4-2)5(7)8/h3-4H2,1-2H3,(H,7,8)
• InChI Key： LMBWSYZSUOEYSN-UHFFFAOYSA-N
• SMILES： CCN(C(=S)S)CC

Computed Properties

• Exact Mass: 149.033
• Monoisotopic Mass: 149.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 78.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3A^2

Experimental Properties

• Boiling Point: 176.4°C at 760 mmHg
• Flash Point: 60.5°C